Cas no 2680755-89-7 (4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid)

• Product Name: 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid
• CAS No: 2680755-89-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5649793
• PubChem ID: 165908674
• Update Time: 2025-06-08

4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• 2680755-89-7
• EN300-28277255
• 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-3-8-17-11(16)13-12(2)6-4-9(5-7-12)10(14)15/h3,9H,1,4-8H2,2H3,(H,13,16)(H,14,15)
• InChI Key： CSWYDJBZBUBKSC-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)(CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid

Introduction to 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid (CAS No: 2680755-89-7)

4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680755-89-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its cyclohexane core substituted with an amide-like functionality, making it a potential candidate for various biochemical applications. The presence of a methyl group at the fourth position and an (prop-2-en-1-yloxy)carbonylamino moiety suggests a high degree of structural complexity, which may contribute to its unique chemical and biological properties.

The (prop-2-en-1-yloxy)carbonylamino group, also known as an acrylate amide derivative, is particularly noteworthy due to its ability to participate in various chemical reactions such as Michael additions, transesterifications, and amide bond formations. These reactions are fundamental in synthetic organic chemistry and have been widely utilized in the development of novel pharmaceutical agents. The cyclohexane ring itself provides a rigid scaffold that can influence the conformational flexibility of the molecule, which is often a critical factor in determining its biological activity.

In recent years, there has been growing interest in the development of cyclohexane-based derivatives as pharmacophores due to their favorable pharmacokinetic properties and reduced toxicity profiles compared to some traditional drug scaffolds. The compound 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid exemplifies this trend, as it combines structural features that are known to enhance drug-like characteristics. Specifically, the methyl group can improve lipophilicity, while the acrylate amide moiety offers opportunities for further derivatization to create more complex molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation, blood clotting, and viral replication. Inhibiting these enzymes has been a successful strategy in the treatment of various diseases such as HIV/AIDS, cancer, and rheumatoid arthritis. The acrylate amide functionality in 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid is particularly well-suited for designing molecules that can interact with the active sites of proteases through hydrogen bonding and hydrophobic interactions.

Recent studies have demonstrated that derivatives of cyclohexane with similar structural motifs have shown promise as inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and are implicated in conditions such as cancer metastasis and osteoarthritis. The methyl-substituted cyclohexane ring in this compound may enhance binding affinity by optimizing steric interactions with the protease active site. Furthermore, the presence of an acrylate group provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

The synthesis of 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclohexanone functionalization at the fourth position followed by introduction of the acrylate amide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications on the cyclohexane ring. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

In terms of biological evaluation, preliminary studies have suggested that 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid exhibits inhibitory activity against certain proteases with IC50 values in the low micromolar range. These findings are particularly encouraging given the importance of protease inhibition in drug discovery. However, further research is needed to fully elucidate its mechanism of action and assess its potential side effects. In vitro toxicity assays are crucial for evaluating the safety profile of this compound before it can be considered for clinical development.

The pharmaceutical industry has increasingly recognized the value of structure-based drug design, where computational modeling techniques are used to predict how a molecule will interact with its target enzyme or receptor. In this context, 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid could serve as a valuable scaffold for virtual screening campaigns aimed at identifying novel protease inhibitors. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

Another area where this compound shows potential is in materials science applications. The unique combination of functional groups makes it suitable for polymer modifications or as an intermediate in synthesizing advanced materials with tailored properties. For instance, copolymerization with other monomers could yield biodegradable polymers or hydrogels with enhanced mechanical strength and biocompatibility.

The environmental impact of chemical synthesis also deserves consideration when evaluating compounds like 4-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexane-1-carboxylic acid. Efforts should be made to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents or solvents. Green chemistry principles should guide future research to ensure sustainable practices are adopted throughout the lifecycle of this compound.

In conclusion,4-methyl-4-{(prop-2-en-oxy carbonylamino)cyclohexane - 1 - carboxylic acid (CAS No: 2680755 - 89 - 7 ) represents a promising candidate for further exploration in pharmaceutical chemistry . Its structural features , coupled with preliminary evidence suggesting biological activity , make it an attractive molecule for developing new drugs . As research progresses , additional insights into its properties , synthesis , and applications will continue to emerge . The integration of cutting-edge technologies such as computational modeling , high-throughput screening , and green chemistry principles will be instrumental in realizing its full potential . p >